4-chloro-3-[(2-ethoxybenzoyl)amino]-N-isopentylbenzamide

• Molecular Formula: C21H25ClN2O3
• Molecular Weight: 388.9 g/mol
• IUPAC Name: 4-chloro-3-[(2-ethoxybenzoyl)amino]-N-(3-methylbutyl)benzamide
• InChI: InChI=1S/C21H25ClN2O3/c1-4-27-19-8-6-5-7-16(19)21(26)24-18-13-15(9-10-17(18)22)20(25)23-12-11-14(2)3/h5-10,13-14H,4,11-12H2,1-3H3,(H,23,25)(H,24,26)
• InChI Key: GSLWDEQKFDUASM-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)C(=O)NCCC(C)C)Cl

Description

4-chloro-3-[(2-ethoxybenzoyl)amino]-N-isopentylbenzamide is a chemical compound that has gained a lot of attention in scientific research due to its potential therapeutic applications. This compound is also known as CEIBA, and it belongs to the class of benzamide derivatives. CEIBA has been found to exhibit various biological activities, including antitumor, anti-inflammatory, and analgesic effects.

Mechanism of Action

The mechanism of action of CEIBA is not fully understood, but it is believed to involve the inhibition of various signaling pathways. CEIBA has been found to inhibit the MAPK/ERK pathway, which is involved in cell proliferation and survival. It has also been found to inhibit the NF-κB pathway, which is involved in inflammation and immune response. Additionally, CEIBA has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
CEIBA has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit inflammation, and reduce pain. Additionally, CEIBA has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

CEIBA has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits potent biological activity at low concentrations. However, CEIBA has limited solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of CEIBA is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on CEIBA. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and neurodegenerative disorders. Another direction is to investigate the mechanism of action of CEIBA in more detail, which could lead to the development of more potent and specific inhibitors of the signaling pathways it targets. Additionally, future research could focus on improving the solubility of CEIBA, which would make it more useful for certain experiments.

Synthesis Methods

The synthesis of CEIBA involves the reaction of 4-chloro-3-nitrobenzoic acid with 2-ethoxyaniline to form 4-chloro-3-[(2-ethoxyphenyl)amino]benzoic acid. This intermediate is then reacted with isopentylamine and N,N'-dicyclohexylcarbodiimide (DCC) to form CEIBA. The yield of this synthesis method is reported to be around 70%.

Scientific Research Applications

CEIBA has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor activity against various cancer cell lines, including breast, lung, and prostate cancer. CEIBA has also been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory and pain-related disorders. Additionally, CEIBA has been found to exhibit neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative disorders.